molecular formula C11H10BrNO4 B8569047 5-Nitro-6-bromo-1-indanone ethylene ketal

5-Nitro-6-bromo-1-indanone ethylene ketal

Cat. No.: B8569047
M. Wt: 300.10 g/mol
InChI Key: WEFOWVHTRHKHAZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Nitro-6-bromo-1-indanone ethylene ketal is a useful research compound. Its molecular formula is C11H10BrNO4 and its molecular weight is 300.10 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H10BrNO4

Molecular Weight

300.10 g/mol

IUPAC Name

5-bromo-6-nitrospiro[1,2-dihydroindene-3,2'-1,3-dioxolane]

InChI

InChI=1S/C11H10BrNO4/c12-9-6-8-7(5-10(9)13(14)15)1-2-11(8)16-3-4-17-11/h5-6H,1-4H2

InChI Key

WEFOWVHTRHKHAZ-UHFFFAOYSA-N

Canonical SMILES

C1CC2(C3=CC(=C(C=C31)[N+](=O)[O-])Br)OCCO2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a suspension of 5-nitro-6-bromo-1-indanone (11.0 g, 43 mmol) and bis(trimethylsilyloxy)ethane (22.0 mL, 90 mmol) in CH2Cl2 (90 mL) at room temperature was added trimethylsilyltrifluoromethanesulfonate (100 μL). The mixture was stirred for 2 h and the homogeneous solution was quenched with saturated aqueous NaHCO3 (100 mL). The CH2Cl2 layer was separated, washed with brine, dried over anhydrous MgSO4 and concentrated in vacuo. Chromatography over silica gel, eluting with ethyl acetate:hexanes (2:5), furnished 10.2 g (79%) of the title compound as a pale yellow solid.
Quantity
11 g
Type
reactant
Reaction Step One
Name
bis(trimethylsilyloxy)ethane
Quantity
22 mL
Type
reactant
Reaction Step One
Quantity
90 mL
Type
solvent
Reaction Step One
Quantity
100 μL
Type
reactant
Reaction Step Two
Yield
79%

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